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Compound of Interest

Compound Name: 2-tert-Butylanthracene

Cat. No.: B094940

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for informational
purposes only. The health and safety information for 2-tert-Butylanthracene is incomplete and
contains significant discrepancies across various sources. Extreme caution should be
exercised when handling this chemical. Users are strongly advised to consult original Safety
Data Sheets (SDS) from their suppliers and conduct a thorough risk assessment before use.

Executive Summary

2-tert-Butylanthracene is a derivative of the polycyclic aromatic hydrocarbon (PAH)
anthracene. This guide provides a comprehensive overview of the available health and safety
information for this compound. A critical finding of this review is the significant lack of definitive
toxicological data and conflicting hazard classifications from different suppliers. While some
sources indicate the substance is not hazardous, others classify it as harmful or even highly
toxic. Therefore, a conservative approach to handling and personal protection is strongly
recommended until its toxicological profile is more thoroughly understood. This guide
summarizes the known physical and chemical properties, presents the conflicting hazard
information, outlines recommended safety precautions based on a worst-case scenario, and
discusses the environmental impact by drawing comparisons with the parent compound,
anthracene.

Chemical and Physical Properties
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A summary of the known physical and chemical properties of 2-tert-Butylanthracene is
provided in Table 1. Key toxicological parameters such as boiling point and flash point are not
well-documented in publicly available literature.

Table 1: Physical and Chemical Properties of 2-tert-Butylanthracene

Property Value Source(s)

Chemical Formula CisHis --INVALID-LINK--

Molecular Weight 234.34 g/mol --INVALID-LINK--

CAS Number 18801-00-8 --INVALID-LINK--
Appearance Light yellow powder/solid Various SDS

Melting Point 145 - 149 °C Various SDS

Boiling Point No information available Various SDS

Flash Point No information available Various SDS

Solubility Insoluble in water Inferred from PAH properties

Hazard Identification and Classification

There is a significant and critical discrepancy in the GHS classification of 2-tert-
Butylanthracene among chemical suppliers. There is no harmonized classification available
from the European Chemicals Agency (ECHA). This lack of consensus underscores the need
for extreme caution.

Conflicting GHS Classifications:

e Source 1 (e.g., PubChem aggregator): States that the chemical does not meet GHS hazard
criteria based on notifications from multiple companies.[1]

e Source 2 (e.g., Fluorochem): Classifies the substance with the GHS07 pictogram
(Harmful/Irritant) and the signal word "Warning," with hazard statements including H302
(Harmful if swallowed).[2]
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e Source 3 (e.g., a Sigma-Aldrich SDS for a related product): While not for the pure substance,
an SDS for a solution containing 2-tert-Butylanthracene indicates high toxicity with GHS06
(Toxic) and GHS09 (Hazardous to the aquatic environment) pictograms, and hazard
statements H310 + H330 (Fatal in contact with skin or if inhaled) and H411 (Toxic to aquatic
life with long lasting effects).

Given these conflicting reports, it is prudent to handle 2-tert-Butylanthracene as a substance
with high potential toxicity until definitive data becomes available.

Table 2: Summary of GHS Hazard Classifications (Conflicting Information)

Hazard Class

GHS Classification

GHS Classification

GHS Classification
(Source 3 - related

(Source 1) (Source 2)
product)
. - Category 4 (Harmful if N
Acute Oral Toxicity Not Classified Not specified
swallowed)
o - - Category 1 (Fatal in
Acute Dermal Toxicity Not Classified Not Classified ) .
contact with skin)
Acute Inhalation -~ - Category 2 (Fatal if
o Not Classified Not Classified )
Toxicity inhaled)
Skin . . .
) o Not Classified Not Classified Not specified
Corrosion/Irritation
Serious Eye - - -
o Not Classified Not Classified Not specified
Damage/Irritation
Aquatic Hazard -~ -~
Not Classified Not Classified Category 2
(Acute)
] Category 2 (Toxic to
Aquatic Hazard -~ - o ]
Not Classified Not Classified aquatic life with long

(Chronic)

lasting effects)

Toxicological Information

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b094940?utm_src=pdf-body
https://www.benchchem.com/product/b094940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

There is a notable absence of quantitative toxicological data for 2-tert-Butylanthracene in the
public domain. Safety data sheets consistently report "no data available" for acute toxicity
endpoints.

Table 3: Acute Toxicity Data for 2-tert-Butylanthracene

Endpoint Route Species Value

LD50 Oral Not available No data available
LD50 Dermal Not available No data available
LC50 Inhalation Not available No data available

Due to the lack of specific data, a read-across approach using data from the parent compound,
anthracene, may provide some insight, although this should be interpreted with caution.
Anthracene itself is not classified as a human carcinogen (IARC Group 3), but it can be
phototoxic.[3] The toxicological properties of alkylated anthracenes can differ from the parent
compound.

Experimental Protocols

No specific experimental protocols for the toxicological testing of 2-tert-Butylanthracene have
been identified. However, standardized protocols from the Organisation for Economic Co-
operation and Development (OECD) would be applicable for determining its toxicological
profile.

Acute Oral Toxicity (OECD Test Guideline 423)

This method involves the administration of the test substance to a group of rodents at one of a
series of fixed dose levels. The procedure is a stepwise process where the results from a single
dose group determine the next dose level. The objective is to identify a dose that causes
mortality or clear signs of toxicity, allowing for classification into a GHS category.

Acute Dermal Toxicity (OECD Test Guideline 402)

In this test, the substance is applied to a small area of the skin of an animal (typically a rabbit or
rat) for 24 hours. The animals are observed for signs of toxicity and mortality over a 14-day
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period. This test would be critical to perform to resolve the conflicting dermal toxicity
classifications.

Acute Inhalation Toxicity (OECD Test Guideline 403)

This guideline describes a method for assessing the toxicity of a substance when inhaled.
Animals are exposed to the substance as a gas, vapor, or aerosol in a chamber for a defined
period. Observations for toxicity and mortality are made during and after exposure.

Aquatic Toxicity

Standard OECD guidelines for testing the toxicity to aquatic organisms would be employed:

o Fish, Acute Toxicity Test (OECD 203): To determine the LC50 in fish over a 96-hour
exposure.

e Daphnia sp., Acute Immobilisation Test (OECD 202): To determine the EC50 for
immobilization of Daphnia magna over a 48-hour exposure.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): To determine the
EC50 for the inhibition of growth of a selected algal species over a 72-hour period.

Handling, Storage, and Personal Protective
Equipment (PPE)

Given the conflicting hazard data, a conservative approach to handling and storage is
essential. The following recommendations are based on the potential for high toxicity.

Handling

o Work in a well-ventilated area, preferably in a certified chemical fume hood.
e Avoid generating dust.
e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the work area.
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» Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE when handling 2-tert-Butylanthracene.

Recommended Personal Protective Equipment

ezl selEy CanplEs Nl 7 Gl LS Laboratory Coat If no':J ;:slsnitﬁeChL?srzlgall\lfluOn;?-l-h::p?rbved
(ANSI Z87.1 or equivalent) chemical-resistant gloves respirator with a particulate filter.

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment (PPE).

Emergency Procedures
First Aid Measures

» Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get immediate medical attention.

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate
medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.

Accidental Release Measures

The following diagram illustrates a general workflow for handling a spill of 2-tert-
Butylanthracene.
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Evacuate immediate area
and ensure proper ventilation

Don appropriate PPE
(see Figure 1)

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep or scoop up
and place in a sealed container
for disposal

l

[Clean the spill area WitrD

soap and water

Dispose of waste in accordance
with local, state, and federal regulations

Click to download full resolution via product page

Figure 2. General Spill Response Workflow.

Environmental Information
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Specific ecotoxicological data for 2-tert-Butylanthracene is not available. However, based on
the classification from one supplier ("Toxic to aquatic life with long lasting effects") and data
from the parent compound, it should be considered hazardous to the aquatic environment.

Read-Across from Anthracene:

o Toxicity: Anthracene is known to be toxic to aquatic life, with 96-hour LC50 values for
freshwater fish ranging from 1.3 to 46 pg/L. It can also inhibit the growth of freshwater
microalgae, with EC50 values reported in the low mg/L range.[4]

» Persistence and Bioaccumulation: As a PAH, 2-tert-Butylanthracene is expected to be
persistent in the environment and have the potential to bioaccumulate.

o Mobility: Due to its low water solubility, it is expected to adsorb to soil and sediment.
Environmental Precautions:
e Do not allow to enter drains, sewers, or waterways.

o Dispose of in accordance with environmental regulations.

Conclusion

The available health and safety information for 2-tert-Butylanthracene is alarmingly
inconsistent and incomplete. The conflicting GHS classifications, ranging from non-hazardous
to fatally toxic, and the absence of quantitative toxicological data, necessitate a highly cautious
approach. Researchers, scientists, and drug development professionals must prioritize a
comprehensive, site-specific risk assessment before handling this compound. The safety
recommendations provided in this guide are based on a conservative interpretation of the
available data. Further toxicological and ecotoxicological testing is urgently needed to establish
a definitive hazard profile for 2-tert-Butylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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